Cas no 52175-11-8 (TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER)

• Product Name: TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER
• CAS No: 52175-11-8
• MF: C₂₇H₃₆O₄
• MW: 424.572348594666
• CID: 3541909
• PubChem ID: 85827892
• Update Time: 2025-07-16

TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER Chemical and Physical Properties

Names and Identifiers

• TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER
• Tridecanedioic acid, 1,13-bis(phenylmethyl) ester
• dibenzyl tridecanedioate
• 52175-11-8
• 1,13-Bis(phenylmethyl) tridecanedioate
• 1,13-dibenzyl tridecanedioate
• DTXSID501281987
• G69863
• tridecanedioic acid dibenzyl ester

• Inchi： 1S/C27H36O4/c28-26(30-22-24-16-10-8-11-17-24)20-14-6-4-2-1-3-5-7-15-21-27(29)31-23-25-18-12-9-13-19-25/h8-13,16-19H,1-7,14-15,20-23H2
• InChI Key： BHLFKFUUCHJGGC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 424.26135963g/mol
• Monoisotopic Mass: 424.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6Ų

Additional information on TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER

TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER: A Comprehensive Overview

The compound with CAS No. 52175-11-8, commonly referred to as TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER, is a specialized organic compound that has garnered attention in various scientific and industrial domains. This compound is a derivative of tridecanedioic acid, which is a saturated dicarboxylic acid with a 13-carbon chain. The esterification of this acid with phenylmethyl groups introduces unique chemical properties that make it valuable in numerous applications.

TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER is notable for its structural integrity and stability. The phenylmethyl groups attached to the ester moieties enhance its solubility in organic solvents, making it suitable for use in formulations that require precise dispersion and compatibility. Recent studies have highlighted its potential in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its role as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties.

In terms of synthesis, TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER is typically produced through a two-step process involving the esterification of tridecanedioic acid with phenylmethanol. This reaction is catalyzed by acidic agents such as p-toluenesulfonic acid (p-TsOH), ensuring high yields and purity. The reaction conditions are carefully controlled to minimize side reactions and maximize the formation of the desired product.

The physical and chemical properties of TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER have been extensively characterized using modern analytical techniques. Its melting point, boiling point, and solubility parameters are well-documented, providing essential data for its safe handling and application in various industrial processes. Recent advancements in spectroscopic methods have further elucidated its molecular structure, confirming the stability of the ester linkages under standard operating conditions.

One of the most promising applications of TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER lies in its use as a building block for bio-based materials. Scientists have investigated its ability to form biodegradable polymers, which could replace traditional petroleum-based plastics in packaging and other consumer products. These polymers exhibit excellent mechanical strength and thermal resistance, making them ideal for high-performance applications.

In addition to its role in polymer synthesis, TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER has also found utility in the formulation of specialty coatings and adhesives. Its ability to form strong intermolecular bonds contributes to the development of adhesives with enhanced durability and resistance to environmental factors such as moisture and temperature fluctuations.

Recent research has also explored the potential of TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER in drug delivery systems. Its biocompatible nature and controlled degradation properties make it a candidate for encapsulating therapeutic agents, ensuring sustained release over extended periods. This application holds significant promise in the field of pharmaceuticals and medical devices.

The environmental impact of TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER has also been a focus of recent studies. Researchers have assessed its biodegradability under various conditions and have found that it exhibits favorable degradation profiles under aerobic conditions. This makes it a more sustainable alternative to traditional synthetic compounds that persist in the environment for extended periods.

In conclusion, TRIDECANEDIOIC ACID, BIS(PHENYLMETHYL) ESTER (CAS No. 52175-11-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthetic methods and application development, position it as a key material for future innovations in polymer science, coatings technology, and drug delivery systems. As research continues to uncover new potential uses for this compound, its role in advancing sustainable and high-performance materials will undoubtedly grow.